Cas no 2138197-10-9 (1-[5-(6-Fluoropyridin-3-yl)thiophen-2-yl]ethan-1-one)

• Product Name: 1-[5-(6-Fluoropyridin-3-yl)thiophen-2-yl]ethan-1-one
• CAS No: 2138197-10-9
• MF: C₁₁H₈FNOS
• MW: 221.25072479248
• CID: 6053598
• PubChem ID: 165455550
• Update Time: 2025-06-15

1-[5-(6-Fluoropyridin-3-yl)thiophen-2-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-(6-fluoropyridin-3-yl)thiophen-2-yl]ethan-1-one
• 2138197-10-9
• EN300-745885
• 1-[5-(6-Fluoropyridin-3-yl)thiophen-2-yl]ethan-1-one

• Inchi： 1S/C11H8FNOS/c1-7(14)9-3-4-10(15-9)8-2-5-11(12)13-6-8/h2-6H,1H3
• InChI Key： IGZODZZXPFHBMD-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1C1C=NC(=CC=1)F

Computed Properties

• Exact Mass: 221.03106321g/mol
• Monoisotopic Mass: 221.03106321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-[5-(6-Fluoropyridin-3-yl)thiophen-2-yl]ethan-1-one

Introduction to 1-[5-(6-Fluoropyridin-3-yl)thiophen-2-yl]ethan-1-one (CAS No. 2138197-10-9)

1-[5-(6-Fluoropyridin-3-yl)thiophen-2-yl]ethan-1-one is a significant compound in the realm of chemical and pharmaceutical research, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 2138197-10-9, has garnered attention due to its unique structural features and its implications in the development of novel therapeutic agents.

The molecular framework of 1-[5-(6-fluoropyridin-3-yl)thiophen-2-yl]ethan-1-one incorporates a combination of heterocyclic aromatic rings, specifically a thiophene ring linked to a fluorinated pyridine moiety. This structural configuration is particularly noteworthy because it introduces a fluorine atom into the pyridine ring, which can modulate the electronic properties and biological interactions of the molecule. The presence of both thiophene and fluoropyridine units suggests potential applications in drug design, where such structural motifs are often explored for their ability to interact with biological targets.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that target specific enzymes or receptors involved in various diseases. The compound 1-[5-(6-fluoropyridin-3-yl)thiophen-2-yl]ethan-1-one, with its dual heterocyclic system, has been investigated for its potential as a scaffold in medicinal chemistry. Researchers have been particularly intrigued by its ability to mimic natural substrates or modulate enzyme activity through non-covalent interactions.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Studies have indicated that fluorinated pyridine derivatives can exhibit properties that make them suitable for use as neuroprotective agents or in the treatment of cognitive impairments. The thiophene ring, known for its stability and ability to engage in π-stacking interactions, further enhances the compound's potential as a pharmacological entity. These structural features may contribute to improved binding affinity and selectivity when interacting with biological targets.

The synthesis of 1-[5-(6-fluoropyridin-3-yl)thiophen-2-yl]ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. The introduction of the fluorine atom, in particular, necessitates careful handling to ensure high yield and purity.

Evaluation of the pharmacological properties of 1-[5-(6-fluoropyridin-3-yl)thiophen-2-yl]ethan-1-one has revealed promising results in preclinical studies. Researchers have observed that this compound can modulate the activity of enzymes such as kinases, which are often implicated in cancer and inflammatory diseases. The fluorine atom's electron-withdrawing effect can enhance binding interactions with these enzymes, leading to potent inhibitory effects.

The compound's potential extends beyond enzymatic inhibition; it has also shown promise in interacting with membrane-bound receptors. The combination of fluoropyridine and thiophene motifs can facilitate interactions with receptors involved in neurotransmission and signal transduction pathways. This capability makes it a valuable candidate for further exploration in the development of treatments for neurological conditions such as Alzheimer's disease and Parkinson's disease.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening approaches to identify potential drug candidates like 1-[5-(6-fluoropyridin-3-yl)thiophen-2-yl]ethan-1-one. Molecular docking simulations have been used to predict binding affinities and optimal orientations within target proteins. These computational methods complement traditional experimental approaches by providing rapid screening of large libraries of compounds, thereby accelerating the drug discovery process.

The future prospects for 1-[5-(6-fluoropyridin-3-yli)]thiophen-2-yl]ethan-1-one are bright, with ongoing research aimed at optimizing its pharmacological profile and exploring new therapeutic applications. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists are essential for translating laboratory findings into clinical candidates. The compound's unique structural features offer a rich foundation for further innovation in drug design.

In conclusion, 1-[5-(6-fluoropyridin
3
yli)]
thiophen
2
y
l]ethan
1
one (CAS No.
2138197
10
9) represents a significant advancement in chemical pharmaceuticals. Its intricate molecular architecture and demonstrated biological activities position it as a promising candidate for further exploration in therapeutic development. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an important role in addressing some of today's most challenging medical conditions.